Cas no 3619-70-3 (1-Ethyl-1,4-diazepan-5-one)

• Product Name: 1-Ethyl-1,4-diazepan-5-one
• CAS No: 3619-70-3
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 44328
• PubChem ID: 18801298
• Update Time: 2025-04-18

1-Ethyl-1,4-diazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1,4-diazepan-5-one
• 1-Ethylhexahydro-5H-1,4-diazepin-5-one
• 1-ETHYL-[1,4]DIAZEPAN-5-ONE
• 5H-1,4-Diazepin-5-one,1-ethylhexahydro
• AMY13614
• 3619-70-3
• DTXSID00596377
• AKOS002664997
• A6277
• SCHEMBL14107874
• FT-0708492
• DB-069337

• MDL： MFCD07439655
• Inchi： 1S/C7H14N2O/c1-2-9-5-3-7(10)8-4-6-9/h2-6H2,1H3,(H,8,10)
• InChI Key： CSOJZFYHTPVBGS-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC)CCN1

Computed Properties

• Exact Mass: 142.11100
• Monoisotopic Mass: 142.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: -0.3

Experimental Properties

• Density: 0.978
• Boiling Point: 287 ºC
• Flash Point: 127 ºC
• Refractive Index: 1.455
• PSA: 32.34000
• LogP: 0.09490